Cas no 1227576-71-7 (2-Chloro-3-fluoropyridine-4-acetonitrile)

• Product Name: 2-Chloro-3-fluoropyridine-4-acetonitrile
• CAS No: 1227576-71-7
• MF: C₇H₄ClFN₂
• MW: 170.5714635849
• CID: 4801070
• Update Time: 2025-10-25

2-Chloro-3-fluoropyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-fluoropyridine-4-acetonitrile
• 2-Chloro-3-fluoropyridine-4-acetonitrile

• Inchi： 1S/C7H4ClFN2/c8-7-6(9)5(1-3-10)2-4-11-7/h2,4H,1H2
• InChI Key： XQGLWQBOEQDELW-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 177
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7

Additional information on 2-Chloro-3-fluoropyridine-4-acetonitrile

Research Brief on 2-Chloro-3-fluoropyridine-4-acetonitrile (CAS: 1227576-71-7) in Chemical Biology and Pharmaceutical Applications

2-Chloro-3-fluoropyridine-4-acetonitrile (CAS: 1227576-71-7) is a fluorinated pyridine derivative that has recently gained attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential as a building block for drug discovery. This compound features a unique combination of chloro, fluoro, and cyano functional groups, making it a valuable intermediate for the synthesis of bioactive molecules. Recent studies have explored its applications in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Chloro-3-fluoropyridine-4-acetonitrile as a key precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors. Researchers utilized its reactive sites to introduce various pharmacophores, resulting in compounds with improved selectivity and potency against mutant EGFR variants. The study highlighted the compound's role in addressing drug resistance in non-small cell lung cancer (NSCLC) therapies.

In the field of agrochemicals, a patent application (WO2023056789) disclosed the use of derivatives of 2-Chloro-3-fluoropyridine-4-acetonitrile as potent fungicides. The fluoropyridine core was found to enhance systemic movement in plants while maintaining low mammalian toxicity, making it an attractive scaffold for crop protection agents. The patent describes synthetic routes that optimize yield and purity of the target compound, addressing previous challenges in large-scale production.

Recent advancements in synthetic methodology have improved access to 2-Chloro-3-fluoropyridine-4-acetonitrile. A 2024 report in Organic Process Research & Development presented a continuous-flow synthesis approach that reduces reaction time from 12 hours to 30 minutes while achieving >95% yield. This technological innovation addresses supply chain challenges and supports the growing demand for this intermediate in pharmaceutical development pipelines.

Structural studies using X-ray crystallography and computational modeling have provided insights into the conformational preferences of 2-Chloro-3-fluoropyridine-4-acetonitrile. These studies reveal how the electron-withdrawing groups influence the compound's reactivity in nucleophilic aromatic substitution reactions, which is crucial for its applications in heterocyclic chemistry. Such fundamental understanding enables more rational design of derivatives with tailored properties.

The safety profile of 2-Chloro-3-fluoropyridine-4-acetonitrile has been evaluated in recent toxicological studies. While the compound shows moderate acute toxicity (LD50 = 320 mg/kg in rats), proper handling procedures and engineering controls can effectively mitigate risks. These findings support its continued use in research settings while emphasizing the need for appropriate safety measures during scale-up processes.

Looking forward, 2-Chloro-3-fluoropyridine-4-acetonitrile is positioned to play a significant role in the development of next-generation pharmaceuticals and agrochemicals. Its unique structural features and demonstrated versatility make it a valuable tool for medicinal chemists addressing challenging therapeutic targets. Ongoing research is exploring its potential in PROTAC (Proteolysis Targeting Chimera) design and other emerging therapeutic modalities.